Cas no 335-68-2 (Octane,1,1,3,5,7,8-hexachloro-1,2,2,3,4,4,5,6,6,7,8,8-dodecafluoro-)

• Product Name: Octane,1,1,3,5,7,8-hexachloro-1,2,2,3,4,4,5,6,6,7,8,8-dodecafluoro-
• CAS No: 335-68-2
• MF: C₈Cl₆F₁₂
• MW: 536.784439086914
• CID: 303336
• PubChem ID: 520645
• Update Time: 2025-04-19

Octane,1,1,3,5,7,8-hexachloro-1,2,2,3,4,4,5,6,6,7,8,8-dodecafluoro- Chemical and Physical Properties

Names and Identifiers

• Octane,1,1,3,5,7,8-hexachloro-1,2,2,3,4,4,5,6,6,7,8,8-dodecafluoro-
• 1,1,3,5,7,8-Hexachloro-1,2,2,3,4,4,5,6,6,7,8,8-dodecafluorooctane
• 1,2,4,6,8,8-HEXACHLORO-1,1,2,3,3,4,5,5,6,7,7,8-DODECAFLUORO OCTANE
• 1,1,3,5,7,8-Hexachlor-dodecafluor-octan
• 1,1,3,5,7,8-hexachloro-1,2,2,3,4,4,5,6,6,7,8,8-dodecafluoro-octane
• 1,1,3,5,7,8-hexachloro-dodecafluoro-octane
• A821848
• AC1LAUJ6
• AG-F-13449
• CTK4H0887
• FT-0654476
• I14-0417
• DTXSID60334414
• 335-68-2
• NHRNQFMRKUFJPZ-UHFFFAOYSA-N
• AKOS015900470

• Inchi： 1S/C8Cl6F12/c9-1(15,5(20,21)3(11,17)8(14,25)26)4(18,19)2(10,16)6(22,23)7(12,13)24
• InChI Key： NHRNQFMRKUFJPZ-UHFFFAOYSA-N
• SMILES： ClC(C(C(C(F)(F)Cl)(F)Cl)(F)F)(C(C(C(C(F)(Cl)Cl)(F)F)(F)Cl)(F)F)F

Computed Properties

• Exact Mass: 533.7942
• Monoisotopic Mass: 533.793954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl chlorides Chlorofluorocarbons